2-amino-6-chloro-4-methylpyridine-3-carboxylic acid
Overview
Description
2-amino-6-chloro-4-methylpyridine-3-carboxylic acid is a chemical compound with the molecular formula C7H7ClN2O2 .
Molecular Structure Analysis
The molecular structure of 2-amino-6-chloro-4-methylpyridine-3-carboxylic acid can be represented by the SMILES stringCc1cc(Cl)nc(N)n1 . This indicates that the molecule contains a pyrimidine ring with a chlorine atom and a methyl group attached to it.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-6-chloro-4-methylpyridine-3-carboxylic acid involves the conversion of 2-amino-6-chloro-4-methylpyridine to the corresponding carboxylic acid derivative through a series of reactions.", "Starting Materials": [ "2-amino-6-chloro-4-methylpyridine", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Sodium nitrate", "Sulfuric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 2-amino-6-chloro-4-methylpyridine in hydrochloric acid and add sodium nitrite to form the diazonium salt.", "Step 2: Add a solution of sodium nitrate and sulfuric acid to the diazonium salt to form the corresponding nitro compound.", "Step 3: Reduce the nitro compound using sodium hydroxide to form the corresponding amino compound.", "Step 4: React the amino compound with sodium bicarbonate and ethyl acetate to form the carboxylic acid derivative.", "Step 5: Purify the product by recrystallization from water." ] } | |
CAS RN |
1510899-25-8 |
Product Name |
2-amino-6-chloro-4-methylpyridine-3-carboxylic acid |
Molecular Formula |
C7H7ClN2O2 |
Molecular Weight |
186.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
